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Compound of Interest

Compound Name: Nitrosonium hexafluorophosphate

Cat. No.: B095733

Abstract: Nitrosonium hexafluorophosphate, with the chemical formula [NO]*[PFe], is an
important inorganic salt composed of a nitrosonium cation and a hexafluorophosphate anion.[1]
This compound serves as a powerful oxidizing agent and a versatile reagent in both organic
and inorganic synthesis, notably as a source of the nitrosonium ion and as an initiator for
certain polymerization reactions.[2][3] This guide provides a detailed examination of the
molecular structure, bonding characteristics, and key analytical signatures of nitrosonium
hexafluorophosphate, intended for researchers and professionals in chemical sciences.

Molecular Structure and Bonding

Nitrosonium hexafluorophosphate is a classic example of an ionic compound formed by the
electrostatic attraction between a diatomic cation, nitrosonium (NO+*), and a polyatomic anion,
hexafluorophosphate (PFs~). The bonding within each ion is covalent.

The Nitrosonium Cation (NO%)

The nitrosonium cation is a diatomic species isoelectronic with molecular nitrogen (N2) and
carbon monoxide (CO).[4] This electronic similarity indicates the presence of a triple bond
between the nitrogen and oxygen atoms, resulting in a bond order of 3.[4] This strong covalent
bond is responsible for the cation's high vibrational frequency and stability. The N-O bond is
exceptionally short, reflecting its triple-bond character.

The Hexafluorophosphate Anion (PFe™)
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The hexafluorophosphate anion features a central phosphorus atom covalently bonded to six
fluorine atoms. The geometry of the PFes~ anion is octahedral, with the phosphorus atom at the
center and the fluorine atoms at the vertices. This arrangement minimizes electron pair
repulsion, leading to a highly symmetric and stable anion. All P-F bonds are equivalent, and the
F-P-F bond angles are characteristic of octahedral geometry (90° and 180°).

Crystal Structure

While detailed crystallographic data for nitrosonium hexafluorophosphate is not readily
available in common databases, its structure can be inferred from the nature of its constituent
ions. The solid state consists of a crystal lattice where discrete NO* and PFe~ ions are
arranged in a regular, repeating pattern. The packing of these ions is dictated by their relative
sizes and the optimization of electrostatic interactions.

Table 1: Structural and Bonding Parameters

Parameter lon Value | Description
Formula - NOPFe
Molecular Weight - 174.97 g/mol [1]
Bonding Type Inter-ionic lonic

Intra-ionic Covalent
Cation Geometry NO+ Linear
Anion Geometry PFe~ Octahedral

| N-O Bond Order | NO* | 3[4] |

Spectroscopic Characterization

The distinct nature of the cation and anion gives rise to characteristic spectroscopic signatures
that are invaluable for identification and structural analysis.

Vibrational Spectroscopy (IR and Raman)

Vibrational spectroscopy is a primary tool for characterizing this compound.
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» Nitrosonium Cation (NO*): The most prominent feature in the vibrational spectrum is the N-O
stretching mode (v(NO)). Due to the strong triple bond, this vibration occurs at a very high
frequency, typically appearing as a strong, sharp absorption in the infrared (IR) spectrum
between 2150 and 2400 cm~1.[4] This band is a definitive indicator of the presence of the
nitrosonium ion.

o Hexafluorophosphate Anion (PFs™): The octahedral PFes~ anion has several vibrational
modes, some of which are Raman active and others IR active. The totally symmetric P-F
stretching mode (v(P-F), Aig symmetry) is particularly intense in the Raman spectrum and is
typically observed around 740-750 cm~1.[5] Other bending and stretching modes appear at
lower frequencies.

Table 2: Key Vibrational Frequencies

. . Wavenumber Spectroscopic .
Vibrational Mode . Assignment
(cm™?) Technique

N-O stretch in
V(N-O) ~2150 - 2400 IR, Raman

NO+[4]

Symmetric P-F stretch
v(P-F) ~745 Raman ]

(A1Q) in PFe[5]

Asymmetric P-F
V(P-F) ~840 IR

stretch (Fiu) in PFe~

| 8(F-P-F) | ~560 | IR, Raman | F-P-F bend (Fiu, F2g) in PFs™ |

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is highly effective for probing the hexafluorophosphate anion.

¢ 31P NMR: The phosphorus-31 nucleus is 100% abundant and NMR active.[6] In the PFs~
anion, the central phosphorus atom is coupled to six equivalent fluorine atoms (*°F, spin | =
%). This results in a characteristic septet in the 3P NMR spectrum, typically observed far
upfield around -144 ppm (relative to HzPOa4).[7]
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e 19F NMR: The fluorine-19 nucleus is also 100% abundant and highly sensitive. The six
equivalent fluorine atoms are coupled to a single phosphorus atom (3P, spin | = ¥2). This
coupling produces a sharp doublet in the 1°F NMR spectrum. The 1J(P-F) coupling constant
is large, typically in the range of 700-720 Hz.

Table 3: Typical NMR Spectroscopic Data for the PFe~ Anion

] . Lo J-Coupling
Nucleus Chemical Shift () Multiplicity
Constant (Hz)
£h{ 2 ~-144 ppm Septet 1J(P-F) =710 Hz

| 1°F | Varies with solvent | Doublet | 1J(F-P) = 710 Hz |

Experimental Protocols
Synthesis

A common and reliable method for the synthesis of nitrosonium hexafluorophosphate
involves the reaction of nitrosyl fluoride (NOF) with phosphorus pentafluoride (PFs).

Reaction: NOF + PFs - [NO]*[PFe]~
Protocol:

e Apparatus: The reaction should be conducted in a vacuum- and moisture-free environment,
such as a Schlenk line or a glovebox, using oven-dried glassware. A typical setup includes a
reaction flask equipped with a magnetic stirrer and a gas inlet.

o Reactants & Solvent: Phosphorus pentafluoride (PFs) gas is used in slight excess. Nitrosyl
fluoride (NOF) can be generated in situ or used from a cylinder. Anhydrous acetonitrile
(MeCN) or sulfur dioxide (SO2z) can be used as the solvent.

e Procedure:

o The reaction flask is charged with the anhydrous solvent and cooled to an appropriate
temperature (e.g., -20 °C to 0 °C).
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o Phosphorus pentafluoride gas is slowly bubbled into the stirred solvent.
o Nitrosyl fluoride gas is then introduced into the solution.

o Nitrosonium hexafluorophosphate precipitates from the solution as a colorless to white
crystalline solid.[8][9]

« Isolation: The product is isolated by filtration under an inert atmosphere. The solid is then
washed with a dry, non-coordinating solvent (like diethyl ether) to remove any residual
reactants and subsequently dried under vacuum.

Handling and Storage

o Moisture Sensitivity: Nitrosonium hexafluorophosphate is extremely sensitive to moisture.
[9] The nitrosonium ion reacts readily with water to form nitrous acid, leading to the
decomposition of the compound. Hydrolysis Reaction: [NO]* + H2O - HONO + H*

e Storage: The compound must be handled and stored under strictly anhydrous conditions,
such as in a nitrogen- or argon-filled glovebox or a tightly sealed container within a

desiccator.[9]

Visualized Structures and Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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